Cas no 1491833-39-6 (3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol)

• Product Name: 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol
• CAS No: 1491833-39-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6404332
• PubChem ID: 82374398
• Update Time: 2025-05-20

3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol
• 1491833-39-6
• EN300-1998560

• Inchi： 1S/C12H16N2O/c1-14-7-5-9-8-10(2-3-11(9)14)12(15)4-6-13/h2-3,5,7-8,12,15H,4,6,13H2,1H3
• InChI Key： HRJUMLZEVMQROW-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol

Professional Introduction to 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol (CAS No. 1491833-39-6)

3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1491833-39-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework that combines an amino group, a propyl chain, and a substituted indole ring, has garnered attention for its potential applications in drug discovery and therapeutic development.

The structural motif of 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol is characterized by the presence of a propyl alcohol moiety linked to an indole ring, which is further substituted with a methyl group at the 1-position. This specific arrangement of functional groups makes it a versatile scaffold for medicinal chemists to explore. The indole core, known for its pharmacological properties, is often found in biologically active compounds, while the propyl chain and amino group provide opportunities for further chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential roles in various therapeutic areas, including oncology, neurology, and inflammation. The compound 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol is no exception and has been the subject of several studies aimed at elucidating its pharmacological effects.

One of the most compelling aspects of 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol is its potential as a precursor for the development of novel therapeutic agents. The presence of both an amino group and a hydroxyl group on the propyl chain allows for diverse chemical transformations, including amide bond formation, etherification, and other functional group interconversions. These modifications can be tailored to enhance binding affinity to specific biological targets or to improve pharmacokinetic properties.

Recent research has highlighted the importance of indole derivatives in modulating immune responses and combating chronic inflammatory diseases. Studies have shown that certain indole-based compounds can interact with immune cells and regulate key signaling pathways involved in inflammation. The compound 3-amino-1-(1-methyl-1H-indol-5-yl)propan-1-ol, with its unique structural features, may offer similar benefits by targeting specific receptors or enzymes involved in inflammatory processes.

The synthesis of 3-amino-1-(1-methyl-1H-indol-5-ylopropananediol) has been optimized to ensure high yield and purity, making it suitable for further biochemical and pharmacological studies. Advanced synthetic techniques have been employed to construct the indole ring system and introduce the necessary substituents with precision. These methods include palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis for their efficiency and selectivity.

The biological activity of 3-amino-octahydroindolo[2,3-a]quinolinium chloride) has been evaluated in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits promising effects on certain biological pathways, making it a candidate for further development as a therapeutic agent. However, more comprehensive studies are needed to fully understand its mechanism of action and potential side effects.

The use of computational modeling has also played a crucial role in the study of 3-amino-octahydroindolo[2,3-a]quinolinium chloride). Molecular docking simulations have been employed to predict how this compound interacts with target proteins and to identify key binding sites. These predictions can guide experimental efforts and help optimize the structure for improved efficacy.

In conclusion, 3-amino-octahydroindolo[2,3-a]quinolinium chloride) represents a fascinating compound with potential applications in medicine. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of its properties grows, so too does the possibility that it could contribute to new treatments for various diseases.